![molecular formula C20H26FNO3 B315477 3-ethoxy-N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-propanamine](/img/structure/B315477.png)
3-ethoxy-N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-propanamine
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Overview
Description
3-ethoxy-N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-propanamine is an aromatic amine.
Scientific Research Applications
Antibacterial Activity
A study by Arutyunyan et al. (2017) explored the synthesis of compounds structurally related to 3-ethoxy-N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]-1-propanamine. They found that derivatives of this compound, following specific chemical treatments, showed high antibacterial activity. This indicates potential applications in developing new antibacterial agents (Arutyunyan et al., 2017).
Chemical Structure Analysis
Köysal et al. (2005) conducted a study on the structural characteristics of compounds similar to this compound. Their research provides valuable insights into the geometric parameters of these compounds, which can be crucial for understanding their chemical behavior and potential applications (Köysal et al., 2005).
Neurokinin-1 Receptor Antagonism
Harrison et al. (2001) developed a compound related to this compound that acts as a neurokinin-1 receptor antagonist. This compound showed potential for clinical use in treating conditions like emesis and depression (Harrison et al., 2001).
Dopamine Transporter Interaction
Prisinzano et al. (2002) investigated compounds structurally similar to this compound for their interaction with the dopamine transporter. These studies are crucial in understanding the pharmacological profiles of these compounds and their potential therapeutic applications (Prisinzano et al., 2002).
Neurotoxicity Assessment
Zimmerman et al. (1986) assessed the neurotoxic potential of compounds similar to this compound. Their findings are essential for evaluating the safety of these compounds, particularly in the context of neurological health (Zimmerman et al., 1986).
properties
Molecular Formula |
C20H26FNO3 |
---|---|
Molecular Weight |
347.4 g/mol |
IUPAC Name |
3-ethoxy-N-[[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]methyl]propan-1-amine |
InChI |
InChI=1S/C20H26FNO3/c1-3-24-12-4-11-22-14-17-7-10-19(20(13-17)23-2)25-15-16-5-8-18(21)9-6-16/h5-10,13,22H,3-4,11-12,14-15H2,1-2H3 |
InChI Key |
ITJUEEFHEQFJNS-UHFFFAOYSA-N |
SMILES |
CCOCCCNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC |
Canonical SMILES |
CCOCCCNCC1=CC(=C(C=C1)OCC2=CC=C(C=C2)F)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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